8-Methoxy-5-nitro-1H-3,1-benzoxazine-2,4-dione
Description
8-Methoxy-5-nitro-1H-3,1-benzoxazine-2,4-dione, also known as MNBD, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential as a pharmacological agent. MNBD has been studied for its ability to act as a potent inhibitor of various enzymes and as a potential anti-cancer agent.
Scientific Research Applications
Synthesis of Indole Derivatives
This compound could potentially be used in the synthesis of indole derivatives . Indoles are significant heterocyclic systems in natural products and drugs, playing a crucial role in cell biology . They are used as biologically active compounds for the treatment of various disorders, including cancer cells and microbes .
Biological Potential of Indole Derivatives
Indole derivatives, which could potentially be synthesized using this compound, have various biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Anti-Inflammatory and Analgesic Activities
Some derivatives of indole have shown anti-inflammatory and analgesic activities . This suggests that “8-Methoxy-5-nitro-1H-3,1-benzoxazine-2,4-dione” could potentially be used in the development of new anti-inflammatory and analgesic drugs .
Antiviral Activity
Indole derivatives have shown antiviral activity . Therefore, “8-Methoxy-5-nitro-1H-3,1-benzoxazine-2,4-dione” could potentially be used in the development of new antiviral drugs .
Anticancer Activity
Indole derivatives have shown anticancer activity . This suggests that “8-Methoxy-5-nitro-1H-3,1-benzoxazine-2,4-dione” could potentially be used in the development of new anticancer drugs .
Antimicrobial Activity
Indole derivatives have shown antimicrobial activity . Therefore, “8-Methoxy-5-nitro-1H-3,1-benzoxazine-2,4-dione” could potentially be used in the development of new antimicrobial drugs .
properties
IUPAC Name |
8-methoxy-5-nitro-1H-3,1-benzoxazine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O6/c1-16-5-3-2-4(11(14)15)6-7(5)10-9(13)17-8(6)12/h2-3H,1H3,(H,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVBXMOUUDOHQQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)[N+](=O)[O-])C(=O)OC(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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